3-Amino-1-(methanesulfonyl)azetidine
Overview
Description
3-Amino-1-(methanesulfonyl)azetidine is a four-membered ring organosulfur compound with the chemical formula C4H10N2O2S . It is also known as AZetidine, 3-[(Methanesulfonyl)amino]-1-azetidine and is commonly used as a reagent in organic synthesis.
Synthesis Analysis
Azetidines can be synthesized via visible-light-mediated intermolecular [2+2] photocycloadditions . This approach utilizes the unique triplet state reactivity of oximes, specifically 2-isoxazoline-3-carboxylates . The reactivity of this class of oximes can be harnessed via the triplet energy transfer from a commercially available iridium photocatalyst and allows for [2+2] cycloaddition with a wide range of alkenes . This method is characterized by its operational simplicity, mild conditions, and broad scope .Molecular Structure Analysis
The molecular structure of 3-Amino-1-(methanesulfonyl)azetidine is characterized by a four-membered ring containing a nitrogen atom . This structure is part of a class of compounds known as azetidines .Chemical Reactions Analysis
Azetidines are used in the synthesis of polyamines through anionic and cationic ring-opening polymerization . The polymerization of ring-strained nitrogen-containing monomers like azetidines can be challenging to control, but the resulting polymers have many important applications .Physical And Chemical Properties Analysis
3-Amino-1-(methanesulfonyl)azetidine has a high melting point of 161-164°C and a boiling point of 420.1°C at 760 mmHg.Scientific Research Applications
Polymerization for Advanced Materials
3-Amino-1-(methanesulfonyl)azetidine: is a key monomer in the polymerization process to create polyamines. These polyamines are crucial for developing advanced materials with applications such as:
- Antibacterial and Antimicrobial Coatings : The polymers derived from azetidine monomers can be used to create surfaces that resist microbial growth, which is essential in medical and food industries .
- CO2 Adsorption : Materials developed from these polymers can capture and store carbon dioxide, contributing to efforts in reducing greenhouse gas emissions .
- Chelation and Materials Templating : These polymers can form complexes with metal ions, which is useful in removing heavy metals from waste streams or creating structured materials .
- Non-viral Gene Transfection : The polymers can be used to safely transfer genes into cells, which is a promising method for gene therapy applications .
Dopamine Antagonist in Pharmacology
Azetidine derivatives, including 3-Amino-1-(methanesulfonyl)azetidine , have been evaluated for their potential as dopamine antagonists. This application is significant in the treatment of psychiatric disorders such as schizophrenia and bipolar disorder .
Development of Bioactive Compounds
The azetidine ring is a component in various bioactive compounds with diverse pharmacological applications, including:
- Reducing Blood Cholesterol Levels : Compounds with azetidine moiety have been used to develop drugs that can lower cholesterol .
- Human Chymase Inhibitors : These inhibitors are important for developing treatments for cardiovascular diseases .
- Gamma Amino Butyric Acid Reuptake Inhibitors : They play a role in treating neurological disorders by influencing neurotransmitter levels .
- Antifungals and Antibacterials : Azetidine-based compounds contribute to the development of new antibiotics and antifungal medications .
- Antidepressants : The unique structure of azetidine is utilized in creating antidepressant drugs .
Synthesis of Heterocyclic Amino Acid Derivatives
3-Amino-1-(methanesulfonyl)azetidine: is used in synthesizing new amino acid derivatives that contain azetidine and oxetane rings. These derivatives have potential applications in designing novel drugs with improved physicochemical and metabolic properties .
Ring-Strained Nitrogen Containing Monomers
The ring strain in azetidine-based monomers like 3-Amino-1-(methanesulfonyl)azetidine offers unique reactivity that can be harnessed to create polymers with specific properties for high-performance materials .
Sustainable Polymer Research
Research into sustainable polymers often involves the use of azetidine derivatives3-Amino-1-(methanesulfonyl)azetidine can contribute to the development of environmentally friendly materials that are biodegradable or recyclable .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-methylsulfonylazetidin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10N2O2S/c1-9(7,8)6-2-4(5)3-6/h4H,2-3,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AUJHZIGJKOITDS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CC(C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70734648 |
Source
|
| Record name | 1-(Methanesulfonyl)azetidin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70734648 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-1-(methanesulfonyl)azetidine | |
CAS RN |
1340300-17-5 |
Source
|
| Record name | 1-(Methanesulfonyl)azetidin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70734648 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Amino-1-(methanesulfonyl)azetidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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